Cas no 666735-10-0 (Isoquinoline, 6-methoxy-7-(2-pyridinyl)-)

• Product name: Isoquinoline, 6-methoxy-7-(2-pyridinyl)-
• CAS No: 666735-10-0
• MF: C₁₅H₁₂N₂O
• MW: 236.26858
• CID: 1711331
• PubChem ID: 23078476

Isoquinoline, 6-methoxy-7-(2-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline, 6-methoxy-7-(2-pyridinyl)-
• 6-methoxy-7-pyridin-2-yl-isoquinoline
• 6-Methoxy-7-(2-pyridinyl)isoquinoline
• 666735-10-0
• DB-415126
• SCHEMBL3898528
• OQLGQAXHAHRVRO-UHFFFAOYSA-N

• Inchi： InChI=1S/C15H12N2O/c1-18-15-9-11-5-7-16-10-12(11)8-13(15)14-4-2-3-6-17-14/h2-10H,1H3
• InChI Key： OQLGQAXHAHRVRO-UHFFFAOYSA-N
• SMILES： COC1=C(C=C2C=NC=CC2=C1)C3=CC=CC=N3

Computed Properties

• Exact Mass: 236.09506
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35Ų
• XLogP3: 2.7

Experimental Properties

• PSA: 35.01